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Introduction

4'-Methoxyacetophenone, also known as acetanisole or p-acetylanisole, is an aromatic
ketone that serves as a versatile building block in organic synthesis. Its chemical structure,
featuring a methoxy group para to an acetyl group on a benzene ring, imparts unique reactivity
and properties that are leveraged in various scientific and industrial applications. This technical
guide provides a comprehensive overview of the physical and chemical properties, detailed
experimental protocols for its synthesis and purification, and a summary of its applications, with
a particular focus on its relevance to researchers and professionals in drug development.

Core Properties of 4'-Methoxyacetophenone

4'-Methoxyacetophenone is a white to pale yellow crystalline solid at room temperature,
possessing a characteristic sweet, floral, and slightly nutty aroma.[1] This section summarizes
its key physical and chemical identifiers and properties.

Table 1: Chemical Identifiers and General Properties
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Property Value Reference(s)

IUPAC Name 1-(4-methoxyphenyl)ethanone [2]
4-Acetylanisole, p-Acetanisole,

Synonyms ] [3]
Acetanisole

CAS Number 100-06-1 [3]

Molecular Formula CoH1002 [3]

Molecular Weight 150.17 g/mol [2][4]
White to off-white crystalline

Appearance , [4]
solid

Odor Mild aromatic, sweet, floral [1114]

ble 2: Physical and Chemical :

Property Value Reference(s)
Melting Point 36-38 °C [4]

Boiling Point 248 °C (at 760 mmHg) [4]

152-154 °C (at 26 mmHg) [5]

Density 1.08 g/cm3 [5]

Solubility S?Iuble in ethan'ol, ether; 4]

Slightly soluble in water.
Flash Point 138 °C (open cup) [6]

Refractive Index

1.5470 (estimate)

[5]

logP

1.79 at 20°C

[5]

Synthesis and Purification

The most common and industrially significant method for the synthesis of 4'-

Methoxyacetophenone is the Friedel-Crafts acylation of anisole. This electrophilic aromatic
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substitution reaction involves the introduction of an acetyl group onto the anisole ring,
predominantly at the para position due to the ortho-, para-directing effect of the methoxy group.

Experimental Protocol: Friedel-Crafts Acylation of
Anisole

This protocol describes the synthesis of 4'-methoxyacetophenone using anisole, acetic
anhydride, and aluminum chloride as the Lewis acid catalyst.

Materials:

Anisole

e Acetic anhydride

e Anhydrous aluminum chloride (AICI3)

¢ Dichloromethane (CH2Cl2)

e |ce

e 5% Sodium hydroxide (NaOH) solution
o Saturated sodium chloride (NaCl) solution (brine)
¢ Anhydrous magnesium sulfate (MgSOQOa)
e Round-bottom flask

» Reflux condenser

e Separatory funnel

o Standard laboratory glassware
Procedure:

 In a clean, dry round-bottom flask, dissolve anisole and acetic anhydride in dichloromethane.
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e Cool the mixture in an ice bath.

e Slowly and portion-wise, add anhydrous aluminum chloride to the stirred solution. The
reaction is exothermic and the temperature should be maintained below 10 °C.

 After the addition is complete, remove the ice bath and allow the reaction mixture to stir at
room temperature. Monitor the reaction progress by thin-layer chromatography (TLC).

e Upon completion, carefully pour the reaction mixture into a beaker containing a mixture of
crushed ice and concentrated hydrochloric acid to quench the reaction and decompose the
aluminum chloride complex.

o Transfer the mixture to a separatory funnel. Separate the organic layer.

e Wash the organic layer sequentially with water, 5% sodium hydroxide solution, and finally
with brine.

» Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent
under reduced pressure using a rotary evaporator.

e The crude product is obtained as a yellowish solid.

Workflow for Friedel-Crafts Acylation "dot
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Caption: A diagram showing the sequential steps for the purification of 4'-

methoxyacetophenone by recrystallization.

Spectral Data

The structure of 4'-Methoxyacetophenone can be confirmed by various spectroscopic

methods.

Chemical Shift ()
ppm

Multiplicity Integration Assignment

Aromatic (ortho to

7.94 d 2H
C=0)
Aromatic (ortho to
6.94 d 2H
OCHs)
3.87 s 3H -OCHs
2.56 s 3H -C(=O)CHs

Reference: [7]

Table 4: *C NMR Spectral Data (CDCIz)

Chemical Shift (8) ppm Assignment

196.7 C=0

163.5 Aromatic C-OCHs

130.6 Aromatic C-H (ortho to C=0)
130.4 Aromatic C-C=0

113.7 Aromatic C-H (ortho to OCHs)
55.4 -OCHs

26.3 -C(=O)CHs
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Reference: [7]

Infrared (IR) Spectroscopy

The IR spectrum of 4'-Methoxyacetophenone exhibits characteristic absorption bands. A
strong absorption peak is observed around 1680 cm~1 corresponding to the C=0 stretching
vibration of the ketone. Other significant peaks include C-O stretching vibrations for the ether
linkage and C-H stretching and bending vibrations for the aromatic ring and methyl groups.

Mass Spectrometry (MS)

In the mass spectrum of 4'-Methoxyacetophenone, the molecular ion peak (M*) is observed
at m/z = 150, corresponding to its molecular weight. A prominent fragment ion is typically
observed at m/z = 135, resulting from the loss of a methyl group (-CHs).

Applications in Research and Drug Development

4'-Methoxyacetophenone is a key intermediate in the synthesis of a wide range of organic
compounds, making it valuable in various research and industrial settings.

o Pharmaceutical Synthesis: It serves as a precursor for the synthesis of various active
pharmaceutical ingredients (APIs), including analgesics, anti-inflammatory drugs, and
antiviral agents. I[8][9]ts structure can be readily modified to create more complex molecules
with desired pharmacological activities. *[1] Fragrance and Flavor Industry: Due to its
pleasant aroma, it is used as a fragrance component in perfumes, soaps, and cosmetics. *[1]
Polymer Chemistry: It can be used as a monomer or a precursor in the synthesis of specialty
polymers and resins, contributing to materials with enhanced properties. *[9] Organic
Synthesis: It is a common starting material for various organic reactions, including
hydrogenations, condensations, and halogenations, to produce a variety of derivatives for

further research.
[1O]### Biological Activity

While 4'-Methoxyacetophenone is primarily utilized as a synthetic intermediate, some studies
have indicated potential biological activities. Research suggests it may possess antimicrobial
and anti-inflammatory properties, although extensive studies are needed to fully characterize
these effects. A[11] derivative, 2'-hydroxy-4'-methoxyacetophenone, has been shown to
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inhibit tyrosinase activity. A[12]nother related compound, 2'-Hydroxy-5'-methoxyacetophenone,
has demonstrated anti-inflammatory effects by attenuating the NF-kB signaling pathway in
cellular models. T[13]hese findings suggest that the methoxyacetophenone scaffold may be a
promising starting point for the development of new therapeutic agents. However, there is
currently limited direct evidence of 4'-Methoxyacetophenone itself modulating specific
signaling pathways.

Safety and Handling

4'-Methoxyacetophenone is considered harmful if swallowed and can cause skin irritation.
[[14]t is stable under normal storage conditions but may be sensitive to light. S[5]tandard
laboratory safety precautions should be followed when handling this compound, including the
use of personal protective equipment such as gloves, safety glasses, and a lab coat. It should
be stored in a cool, dry, and well-ventilated area away from incompatible materials like strong
oxidizing agents.

[1L4]### Conclusion

4'-Methoxyacetophenone is a valuable and versatile chemical compound with well-defined
physical and chemical properties. Its synthesis via Friedel-Crafts acylation is a robust and
scalable process, and it can be readily purified by recrystallization. Its primary importance lies
in its role as a key intermediate in the synthesis of a wide array of compounds, particularly in
the pharmaceutical and fragrance industries. While direct biological activities are not
extensively documented, the activities of its derivatives suggest that the 4'-
methoxyacetophenone scaffold holds potential for future drug discovery and development
efforts. This guide provides a solid foundation of technical information for researchers and
professionals working with this important chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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